Cas no 1261229-68-8 (1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride)

• Product Name: 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride
• CAS No: 1261229-68-8
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2166514
• Update Time: 2025-06-28

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride
• 1-(2,6-Dichlorobenzyl)piperidin-4-amine hydrochloride
• SBB074536
• 1-(2,6-Dichlorobenzyl)piperidin-4-ylamine hydrochloride
• 1-[(2,6-dichlorophenyl)methyl]-4-piperidylamine, chloride

• Inchi： 1S/C12H16Cl2N2.ClH/c13-11-2-1-3-12(14)10(11)8-16-6-4-9(15)5-7-16;/h1-3,9H,4-8,15H2;1H
• InChI Key： JRXXAQXBTUZULD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCC(CC1)N)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: No data avaiable

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine Hydrochloride: A Comprehensive Overview

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride (CAS No. 1261229-68-8) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Dichlorobenzyl Piperidine Hydrochloride, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Structure and Properties

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride is a white crystalline solid with a molecular formula of C₁₃H₁₅Cl₃N·HCl and a molecular weight of 307.17 g/mol. The compound features a piperidine ring substituted with a 2,6-dichlorobenzyl group and an amino group. The presence of the dichlorobenzyl moiety imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The hydrochloride salt form of the compound enhances its solubility in aqueous media, which is crucial for its application in biological assays and pharmaceutical formulations. The compound exhibits good stability under standard laboratory conditions and can be stored at room temperature in a dry environment.

Synthesis Methods

The synthesis of 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride involves several well-established organic reactions. One common approach is the reductive amination of 4-piperidone with 2,6-dichlorobenzylamine followed by treatment with hydrochloric acid to form the hydrochloride salt. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

            4-Piperidone + 2,6-Dichlorobenzylamine → 1-(2,6-Dichloro-benzyl)-piperidin-4-one
            1-(2,6-Dichloro-benzyl)-piperidin-4-one + HCl → 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride
        

Biological Applications

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has shown promising biological activities in several areas of research. One of its key applications is as a lead compound in the development of novel drugs for the treatment of neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin.

In preclinical studies, Dichlorobenzyl Piperidine Hydrochloride has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest its potential as a therapeutic agent for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Recent Research Advancements

The latest research on 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has further expanded its potential applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways. This discovery opens up new avenues for its use in treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

Another notable advancement is the use of Dichlorobenzyl Piperidine Hydrochloride as a scaffold for the design of more potent and selective drug candidates. Researchers have synthesized several derivatives of this compound by modifying the substituents on the piperidine ring and the benzene ring. These derivatives have shown improved pharmacological profiles, including enhanced potency and reduced side effects.

Safety Considerations

While 1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride holds significant promise in various applications, it is important to consider safety aspects during handling and use. Standard laboratory safety protocols should be followed to minimize exposure risks. Additionally, preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses but may exhibit toxicity at higher concentrations.

Conclusion

1-(2,6-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride (CAS No. 1261229-68-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool in the quest for innovative treatments for various diseases.